Cas no 955962-40-0 (3-Cyclopropyl-1-(2,4,5-trichlorophenyl)sulfonyl-1H-pyrazole)

• Product name: 3-Cyclopropyl-1-(2,4,5-trichlorophenyl)sulfonyl-1H-pyrazole
• CAS No: 955962-40-0
• CID: 4667397

3-Cyclopropyl-1-(2,4,5-trichlorophenyl)sulfonyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-CYCLOPROPYL-1-[(2,4,5-TRICHLOROPHENYL)SULFONYL]-1H-PYRAZOLE
• 3-cyclopropyl-1-(2,4,5-trichlorophenyl)sulfonylpyrazole
• 3-Cyclopropyl-1-(2,4,5-trichlorophenyl)sulfonyl-1H-pyrazole

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-Cyclopropyl-1-(2,4,5-trichlorophenyl)sulfonyl-1H-pyrazole

Introduction to 3-Cyclopropyl-1-(2,4,5-trichlorophenyl)sulfonyl-1H-pyrazole (CAS No. 955962-40-0)

3-Cyclopropyl-1-(2,4,5-trichlorophenyl)sulfonyl-1H-pyrazole (CAS No. 955962-40-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a cyclopropyl group and a trichlorophenyl sulfonyl moiety, contribute to its distinct chemical and biological properties.

The development and characterization of 3-Cyclopropyl-1-(2,4,5-trichlorophenyl)sulfonyl-1H-pyrazole have been driven by the need for new molecules with improved pharmacological profiles. Recent studies have highlighted its potential as a lead compound in the discovery of novel drugs for various diseases. This introduction aims to provide a comprehensive overview of the compound, including its synthesis, physicochemical properties, biological activities, and potential applications in drug development.

Synthesis and Structural Characterization

The synthesis of 3-Cyclopropyl-1-(2,4,5-trichlorophenyl)sulfonyl-1H-pyrazole typically involves a multi-step process that combines organic synthesis techniques with advanced analytical methods. The key steps in the synthesis include the formation of the pyrazole ring, the introduction of the cyclopropyl group, and the attachment of the trichlorophenyl sulfonyl moiety. These steps are carefully optimized to ensure high yields and purity of the final product.

The structural characterization of 3-Cyclopropyl-1-(2,4,5-trichlorophenyl)sulfonyl-1H-pyrazole has been extensively studied using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These techniques provide detailed information about the molecular structure and confirm the identity of the compound. Additionally, X-ray crystallography has been employed to determine the three-dimensional structure of the molecule, which is crucial for understanding its interactions with biological targets.

Physicochemical Properties

The physicochemical properties of 3-Cyclopropyl-1-(2,4,5-trichlorophenyl)sulfonyl-1H-pyrazole play a critical role in its biological activity and pharmacokinetic behavior. Key properties include solubility, stability, and partition coefficients. Studies have shown that this compound exhibits good solubility in organic solvents such as DMSO (Dimethyl Sulfoxide) and moderate solubility in water. The stability of the compound under different conditions (e.g., pH, temperature) has also been evaluated to ensure its suitability for various applications.

The partition coefficient (logP) is an important parameter that influences the distribution and absorption of a compound in biological systems. The logP value for 3-Cyclopropyl-1-(2,4,5-trichlorophenyl)sulfonyl-1H-pyrazole has been determined using both experimental methods and computational models. A balanced logP value is essential for optimizing drug delivery and ensuring effective interaction with target proteins.

Biological Activities

3-Cyclopropyl-1-(2,4,5-trichlorophenyl)sulfonyl-1H-pyrazole has demonstrated a range of biological activities that make it a promising candidate for drug development. One of its most notable activities is its potent anti-inflammatory effect. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α (Tumor Necrosis Factor-alpha) and IL-6 (Interleukin-6). These findings suggest its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-Cyclopropyl-1-(2,4,5-trichlorophenyl)sulfonyl-1H-pyrazole has also shown promising antiviral activity against several viruses. Studies have demonstrated its ability to inhibit viral replication by targeting specific viral enzymes or pathways. This makes it a potential candidate for developing antiviral drugs against emerging viral infections.

Clinical Applications and Drug Development

The potential clinical applications of 3-Cyclopropyl-1-(2,4,5-trichlorophenyl)sulfonyl-1H-pyrazole are currently being explored through preclinical studies and early-stage clinical trials. Preclinical studies have focused on evaluating its safety profile and efficacy in animal models of various diseases. These studies have provided valuable insights into its pharmacokinetic properties and therapeutic window.

In early-stage clinical trials, this compound has shown promising results in terms of safety and tolerability. Phase I trials have established safe dosing regimens and identified potential side effects. Phase II trials are currently underway to further evaluate its efficacy in specific patient populations. The results from these trials will be crucial in determining whether this compound can progress to later stages of clinical development.

Conclusion

3-Cyclopropyl-1-(2,4,5-trichlorophenyl)sulfonyl-1H-pyrazole (CAS No. 955962-40-0) is a promising compound with diverse biological activities that make it a valuable candidate for drug development. Its unique structural features contribute to its potent anti-inflammatory and antiviral properties. Ongoing research continues to explore its potential clinical applications through preclinical studies and clinical trials. As more data becomes available, this compound may prove to be an important addition to the arsenal of therapeutic agents available for treating various diseases.